Cas no 118678-96-9 (1,3-Propanediamine,N1,N1-dimethyl-N3-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2))

• Product Name: 1,3-Propanediamine,N1,N1-dimethyl-N3-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2)
• CAS No: 118678-96-9
• MF: C₁₄H₂₁Cl₂N₃S
• MW: 334.307639837265
• CID: 210509
• PubChem ID: 3088635
• Update Time: 2025-04-19

1,3-Propanediamine,N1,N1-dimethyl-N3-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N1-dimethyl-N3-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2)
• N',N'-dimethyl-N-(4-phenyl-1,3-thiazol-2-yl)propane-1,3-diamine,dihydrochloride
• N,N-Dimethyl-N'-(4-phenyl-2-thiazolyl)-1,3-propanediamine dihydrochloride
• DTXSID10152201
• 1,3-Propanediamine, N,N-dimethyl-N'-(4-phenyl-2-thiazolyl)-, dihydrochloride
• SR 44345 A
• 118678-96-9

• Inchi： 1S/C14H19N3S.2ClH/c1-17(2)10-6-9-15-14-16-13(11-18-14)12-7-4-3-5-8-12;;/h3-5,7-8,11H,6,9-10H2,1-2H3,(H,15,16);2*1H
• InChI Key： SKZRFEIKYMDDEK-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=C(C2C=CC=CC=2)N=C1NCCCN(C)C

Computed Properties

• Exact Mass: 333.08363
• Monoisotopic Mass: 333.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Boiling Point: 400.1°Cat760mmHg
• Flash Point: 195.8°C
• PSA: 28.16